226-88-0

Benzo(a)naphthacene

Usually In Stock

• CAS RN:
• 226-88-0

• Formula:
• C22H14

• InChI:
• InChI=1S/C22H14/c1-2-7-17-12-20-14-22-18(13-19(20)11-16(17)6-1)10-9-15-5-3-4-8-21(15)22/h1-14H

• InChIKey:
• JTRPLRMCBJSBJV-UHFFFAOYSA-N

• Benzo(a)naphthacene is a useful research compound. Its molecular formula is C22H14 and its molecular weight is 278.3 g/mol. The purity is usually 95%.

Ceralasertib

In Stock

• CAS RN:
• 1352226-88-0

• Formula:
• C20H24N6O2S

• InChI:
• InChI=1S/C20H24N6O2S/c1-13-12-28-10-9-26(13)17-11-16(20(5-6-20)29(2,21)27)24-19(25-17)15-4-8-23-18-14(15)3-7-22-18/h3-4,7-8,11,13,21H,5-6,9-10,12H2,1-2H3,(H,22,23)/t13-,29-/m1/s1

• InChIKey:
• QCMVAPXCVDFKBD-UYKWCLKASA-N

• AZD 6738 is an orally bioavailable inhibitor of the serine/threonine protein kinase ataxia telangiectasia mutated (ATM) and Rad3-related (ATR;  IC50 = 1 nM). It can inhibit ATR substrate Chk1 Ser345 phosphorylation in cells with an IC50 value of 74 nM. AZD 6738 has been shown to inhibit the proliferation of various solid and hematological cell lines with IC50 values of less than 1 µM and to reduce tumor growth in several ATM-deficient xenograft models. When used in combination with either DNA damaging chemotherapy agents or ionizing radiation, AZD 6738 demonstrated synergistic cell killing activity across multiple cell lines in vitro and in xenograft studies.
  AZD6738, or AZD 6738 is an orally bioavailable inhibitor of the serine/threonine protein kinase ataxia telangiectasia mutated (ATM) and Rad3-related (ATR;  IC50 = 1 nM). It can inhibit ATR substrate Chk1 Se...